![molecular formula C15H10F4O3 B6409981 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% CAS No. 1261898-87-6](/img/structure/B6409981.png)
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%
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Overview
Description
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% (FTMPA) is an organic compound belonging to the family of carboxylic acids. It is a white, crystalline solid with a melting point of 156-157°C and a molecular weight of 298.37 g/mol. FTMPA is a versatile compound, with a variety of applications in the pharmaceutical, chemical and agricultural industries. It has been used as a reagent in the synthesis of a range of compounds and as a catalyst in various chemical reactions. It has also been used as an intermediate in the synthesis of drugs, pesticides and other organic compounds.
Scientific Research Applications
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been used in a number of scientific research studies, including studies on the synthesis of new compounds, drug delivery systems, and the development of new catalysts. It has been used as a reagent in the synthesis of various compounds, including antibiotics, antifungals, and antiviral agents. It has also been used in the synthesis of a range of pesticides, herbicides, and fungicides. In addition, it has been used as a catalyst in various chemical reactions, such as the synthesis of polymers and other organic compounds.
Mechanism of Action
The mechanism of action of 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% is not fully understood. However, it is believed that the compound acts as a catalyst in the reaction of other molecules, promoting the formation of new bonds and the breakdown of existing bonds. It is also believed that the compound can act as an inhibitor of certain enzymes, blocking their activity and thus preventing the formation of certain compounds.
Biochemical and Physiological Effects
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been shown to have minimal biochemical and physiological effects. In laboratory studies, it has been shown to be non-toxic and non-mutagenic. Furthermore, it has been shown to have no effect on the activity of enzymes or on the activity of hormones.
Advantages and Limitations for Lab Experiments
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized using a variety of methods. It is also a versatile compound, with a variety of applications in the pharmaceutical, chemical and agricultural industries. However, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% does have some limitations. It has a low melting point (156-157°C) which can make it difficult to use in certain experiments. Furthermore, it has been shown to have minimal biochemical and physiological effects, which can limit its usefulness in certain studies.
Future Directions
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has the potential to be used in a wide range of applications in the pharmaceutical, chemical and agricultural industries. One potential area of research is in the development of new catalysts and reagents for the synthesis of drugs, pesticides and other organic compounds. In addition, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% could be used to develop new drug delivery systems and to study the mechanism of action of various drugs. Furthermore, it could be used to study the biochemical and physiological effects of various compounds, and to develop new compounds with improved properties. Finally, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% could be used to develop new polymers and other materials with improved properties.
Synthesis Methods
3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized using several different methods. The most commonly used method is the reaction of 2-fluoro-3-trifluoromethylbenzoic acid with 2-methoxybenzyl alcohol in the presence of a base catalyst such as pyridine. The reaction is carried out at elevated temperatures (50-60°C) for several hours and yields the desired product in high yields (up to 95%).
properties
IUPAC Name |
3-[2-fluoro-3-(trifluoromethyl)phenyl]-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F4O3/c1-22-13-9(5-2-6-10(13)14(20)21)8-4-3-7-11(12(8)16)15(17,18)19/h2-7H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTORIYUJKAKYFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=C(C(=CC=C2)C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50691826 |
Source
|
Record name | 2'-Fluoro-2-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50691826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261898-87-6 |
Source
|
Record name | 2'-Fluoro-2-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50691826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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